N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide

• IUPAC Name: N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C13H19BrN4O/c1-9(2)13(19)17-10-4-3-5-18(7-10)12-11(14)6-15-8-16-12/h6,8-10H,3-5,7H2,1-2H3,(H,17,19)
• InChI Key: RLSMXCSZRWKUJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CCCN(C1)C2=NC=NC=C2Br
• Molecular Formula: C13H19BrN4O
• Molecular Weight: 327.22 g/mol

Description

N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide is a synthetic organic compound that features a piperidine ring substituted with a bromopyrimidine moiety and a methylpropanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide typically involves multiple steps. One common route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Bromopyrimidine Substitution: The bromopyrimidine moiety is introduced via nucleophilic substitution reactions using bromopyrimidine derivatives.

Amide Formation: The final step involves the formation of the amide bond through a condensation reaction between the piperidine derivative and 2-methylpropanoyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of automated reactors, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom in the bromopyrimidine moiety can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide involves its interaction with specific molecular targets. The bromopyrimidine moiety may interact with nucleic acids or proteins, while the piperidine ring can enhance binding affinity and specificity. The compound may modulate biological pathways by inhibiting or activating enzymes or receptors.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-Bromopyridin-2-yl)piperidin-3-ol
• 5-Bromo-2-(piperidin-1-yl)pyrimidine
• tert-Butyl [1-(5-bromopyrimidin-2-yl)piperidin-4-yl]carbamate

Uniqueness

N-[1-(5-bromopyrimidin-4-yl)piperidin-3-yl]-2-methylpropanamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The combination of the bromopyrimidine moiety with the piperidine ring and the methylpropanamide group enhances its potential as a versatile intermediate in drug discovery and development.